Cas no 1224629-04-2 (5-Bromo-3-fluoro-2-nitrobenzotrifluoride)

• Product Name: 5-Bromo-3-fluoro-2-nitrobenzotrifluoride
• CAS No: 1224629-04-2
• MF: C₇H₂BrF₄NO₂
• MW: 287.993895053864
• CID: 5231312
• Update Time: 2025-05-20

5-Bromo-3-fluoro-2-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-fluoro-2-nitro-3-(trifluoromethyl)benzene
• 5-Bromo-3-fluoro-2-nitrobenzotrifluoride

• Inchi： 1S/C7H2BrF4NO2/c8-3-1-4(7(10,11)12)6(13(14)15)5(9)2-3/h1-2H
• InChI Key： CJCZDNWXVXWIAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)(F)F)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 5-Bromo-3-fluoro-2-nitrobenzotrifluoride

Introduction to 5-Bromo-3-fluoro-2-nitrobenzotrifluoride (CAS No: 1224629-04-2)

5-Bromo-3-fluoro-2-nitrobenzotrifluoride, with the chemical formula C₇H₂BrF₄NO���, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents. The presence of multiple fluorine atoms, combined with bromine and nitro substituents, imparts distinct reactivity and binding characteristics that are highly sought after in medicinal chemistry.

The CAS No: 1224629-04-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and retrieval of information. Its structural features—specifically the bromo, fluoro, and nitro groups—make it a versatile intermediate in organic synthesis. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interaction with biological targets. The benzotrifluoride core further enhances its potential as a building block for more complex molecules, enabling the construction of intricate pharmacophores.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to improve pharmacokinetic profiles, such as bioavailability and metabolic half-life. The introduction of fluorine atoms into aromatic rings often enhances binding affinity to enzymes and receptors, a phenomenon known as "fluorine effect." This principle has been widely exploited in the design of antiviral, anticancer, and anti-inflammatory agents. The 5-Bromo-3-fluoro-2-nitrobenzotrifluoride structure exemplifies this trend, offering a balance between lipophilicity and polarizability that is conducive to drug-like properties.

One of the most compelling aspects of this compound is its utility as a precursor in synthesizing more sophisticated derivatives. Researchers have leveraged its reactive sites to introduce additional functional groups or to explore different heterocyclic frameworks. For instance, palladium-catalyzed cross-coupling reactions can be employed to attach various aryl or alkyl moieties, expanding the chemical space available for exploration. Such modifications have led to the discovery of several lead compounds with promising biological activity.

The pharmaceutical industry has been particularly interested in derivatives of 5-Bromo-3-fluoro-2-nitrobenzotrifluoride due to their potential applications in treating neurological disorders, infectious diseases, and cancer. Preclinical studies have demonstrated that certain analogs exhibit inhibitory effects on key enzymes involved in pathogenic pathways. For example, modifications at the nitro or bromo positions have been shown to alter electron density distribution, thereby fine-tuning interactions with protein targets. These findings underscore the importance of structural optimization in maximizing therapeutic efficacy.

Moreover, agrochemical researchers have also recognized the value of this compound as a starting material for developing novel pesticides and herbicides. The combination of halogenated aromatic rings often confers enhanced stability against environmental degradation, ensuring prolonged activity in field applications. Recent advances in green chemistry have prompted investigations into sustainable synthetic routes for producing 5-Bromo-3-fluoro-2-nitrobenzotrifluoride, emphasizing catalytic methods that minimize waste and energy consumption.

The synthetic methodologies employed for preparing this compound are another area of active interest. Traditional approaches often involve multi-step sequences involving halogenation and nitration reactions, which can be challenging to control due to competing side pathways. However, modern techniques such as flow chemistry have enabled more efficient and scalable production processes. These innovations not only improve yield but also enhance safety by reducing exposure to hazardous intermediates.

In conclusion, 5-Bromo-3-fluoro-2-nitrobenzotrifluoride (CAS No: 1224629-04-2) represents a fascinating molecule with broad utility across multiple scientific domains. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics, while also serving as a cornerstone for agrochemical innovation. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical biology investigations.